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Compound of Interest

Compound Name: 2,4-Octanedione

Cat. No.: B081228 Get Quote

For researchers, scientists, and drug development professionals, a thorough understanding of

the safety profile of chemical compounds is paramount. This guide provides a comprehensive

overview of the material safety data for 2,4-Octanedione (CAS No. 14090-87-0), a diketone

used in various chemical syntheses. The following sections detail its physical and chemical

properties, hazard identification, safe handling protocols, and emergency procedures,

presented in a format designed for clarity and rapid reference.

Section 1: Chemical and Physical Properties
A summary of the key physical and chemical properties of 2,4-Octanedione is presented in the

table below. This data is essential for understanding the compound's behavior under various

laboratory conditions.
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Property Value Reference

Molecular Formula C8H14O2 [1][2]

Molecular Weight 142.20 g/mol [1][3]

Appearance Solid [3]

Boiling Point 97-99 °C at 27 mmHg [4]

Density 0.923 g/mL at 25 °C [4]

Flash Point 71 °C (159 °F) [4]

Refractive Index 1.4590 [4]

CAS Number 14090-87-0 [2][3]

Synonyms
Octane-2,4-dione,

Valerylacetone
[1]

Section 2: Hazard Identification and Classification
According to the Globally Harmonized System of Classification and Labelling of Chemicals

(GHS), 2,4-Octanedione is classified as an irritant. The primary hazards are associated with

skin, eye, and respiratory contact.[1]

GHS Hazard Statements:

H315: Causes skin irritation.[1]

H319: Causes serious eye irritation.[1]

H335: May cause respiratory irritation.[1]

The following diagram illustrates the logical flow of hazard identification and the corresponding

precautionary measures.
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Hazard Identification

Recommended Personal Protective Equipment
H315

Causes skin irritation
Protective Gloves

Requires

H319
Causes serious eye irritation Safety GogglesRequires

H335
May cause respiratory irritation

RespiratorMay Require

Click to download full resolution via product page

Hazard Identification and Recommended PPE

Section 3: Toxicological Information
Quantitative toxicological data such as LD50 (median lethal dose) and LC50 (median lethal

concentration) for 2,4-Octanedione are not readily available in the searched literature.

However, data for the structurally related compound 2,4-Pentanedione is provided below for

reference. It is crucial to handle 2,4-Octanedione with the assumption of similar or greater

toxicity until specific data becomes available.

Toxicological Data for 2,4-Pentanedione (CAS No. 123-54-6):
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Route of Exposure Species Value Reference

Oral LD50 Rat (male) 0.78 (0.66-0.91) ml/kg [5]

Oral LD50 Rat (female) 0.59 (0.51-0.70) ml/kg [5]

Dermal LD50 Rabbit (male) 1.41 (0.80-2.49) ml/kg [5]

Dermal LD50 Rabbit (female) 0.81 (0.59-1.12) ml/kg [5]

Inhalation LC50 (4h) Rat
1224 (1063-1409)

ppm
[5]

Section 4: Experimental Protocols for Safe Handling
and Storage
Adherence to strict safety protocols is essential when working with 2,4-Octanedione. The

following sections outline the recommended procedures for handling, storage, and disposal.

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is the first line of defense against exposure. The following

diagram details the necessary PPE for handling 2,4-Octanedione.

Body Protection Hand Protection Eye and Face Protection Respiratory Protection

Handling 2,4-Octanedione

Wear a flame-resistant lab coat Wear chemical-resistant gloves (Nitrile or Butyl rubber) Wear chemical splash goggles Handle in a certified chemical fume hood

Wear a face shield if splashing is a risk

If needed

If fume hood is unavailable, use a NIOSH-approved respirator with organic vapor cartridges

Alternative
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Personal Protective Equipment Workflow

Handling and Storage Procedures
Proper handling and storage are critical to prevent accidents and maintain the integrity of the

compound.

Handling: Use in a well-ventilated area, preferably within a chemical fume hood.[6] Ground

and bond containers when transferring material to prevent static discharge.[7] Use non-

sparking tools.[7] Avoid contact with skin, eyes, and clothing.[7] Do not breathe vapors or

mists.

Storage: Keep containers tightly closed in a dry, cool, and well-ventilated place. Store away

from heat, sparks, and open flames. The storage class is 11 - Combustible Solids.[3]

Section 5: Emergency Procedures
In the event of an emergency, prompt and correct action is crucial. The following protocols for

first aid, fire-fighting, and accidental release should be followed.

First Aid Measures
The following diagram outlines the appropriate first aid response to different types of exposure.

Inhalation Skin Contact Eye Contact Ingestion

{ Exposure to 2,4-Octanedione}

Move to fresh air.
If breathing is difficult, give oxygen.

Seek medical attention.

If Inhaled

Immediately flush skin with plenty of water for at least 15 minutes.
Remove contaminated clothing.

Get medical attention if irritation persists.

On Skin

Immediately flush eyes with plenty of water for at least 15 minutes, lifting lower and upper eyelids occasionally.
Seek immediate medical attention.

In Eyes

Do NOT induce vomiting.
Give 2-4 cupfuls of milk or water if victim is conscious and alert.

Seek immediate medical attention.

If Swallowed
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First Aid Procedures for Exposure

Fire-Fighting Measures
Suitable Extinguishing Media: Use dry chemical, carbon dioxide (CO2), water spray, or

alcohol-resistant foam.[7]

Unsuitable Extinguishing Media: Do not use a solid water stream as it may scatter and

spread the fire.

Specific Hazards: The compound is a combustible solid.[3] Vapors may form explosive

mixtures with air.[8]

Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)

and full protective gear.[7]

Accidental Release Measures
Personal Precautions: Evacuate personnel to a safe area. Remove all sources of ignition.[7]

Ensure adequate ventilation. Wear appropriate personal protective equipment.

Environmental Precautions: Prevent the product from entering drains.

Methods for Cleaning Up: Absorb the spill with inert material (e.g., sand, vermiculite) and

place it in a suitable container for disposal.[7] Use spark-proof tools.[7]

Section 6: Disposal Considerations
Chemical waste must be disposed of in accordance with all applicable federal, state, and local

environmental regulations. Contact a licensed professional waste disposal service to dispose of

this material.

This technical guide is intended to provide comprehensive safety information for 2,4-
Octanedione to be used by trained professionals. It is imperative to always consult the most

current Safety Data Sheet (SDS) from the supplier before handling any chemical and to

conduct a thorough risk assessment for any new experimental procedure.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 2,4-Octanedione | C8H14O2 | CID 84192 - PubChem [pubchem.ncbi.nlm.nih.gov]

2. scbt.com [scbt.com]

3. 2,4-辛二酮 AldrichCPR | Sigma-Aldrich [sigmaaldrich.com]

4. 2,4-octane dione, 14090-87-0 [thegoodscentscompany.com]

5. The acute toxicity and primary irritancy of 2,4-pentanedione - PubMed
[pubmed.ncbi.nlm.nih.gov]

6. benchchem.com [benchchem.com]

7. pim-resources.coleparmer.com [pim-resources.coleparmer.com]

8. employees.delta.edu [employees.delta.edu]

To cite this document: BenchChem. [An In-depth Technical Guide to the Material Safety of
2,4-Octanedione]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b081228#2-4-octanedione-material-safety-data-sheet-
msds]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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